Cas no 1396870-83-9 (2-chloro-N-(3-hydroxy-3-phenylpropyl)benzamide)

• Product Name: 2-chloro-N-(3-hydroxy-3-phenylpropyl)benzamide
• CAS No: 1396870-83-9
• MF: C₁₆H₁₆ClNO₂
• MW: 289.756743431091
• CID: 6339173
• PubChem ID: 71782233
• Update Time: 2025-11-06

2-chloro-N-(3-hydroxy-3-phenylpropyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(3-hydroxy-3-phenylpropyl)benzamide
• F5857-6858
• VU0525721-1
• AKOS024524695
• 1396870-83-9

• Inchi： 1S/C16H16ClNO2/c17-14-9-5-4-8-13(14)16(20)18-11-10-15(19)12-6-2-1-3-7-12/h1-9,15,19H,10-11H2,(H,18,20)
• InChI Key： RFWMLMBGPOQSBQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NCCC(C1C=CC=CC=1)O)=O

Computed Properties

• Exact Mass: 289.0869564g/mol
• Monoisotopic Mass: 289.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-chloro-N-(3-hydroxy-3-phenylpropyl)benzamide

2-Chloro-N-(3-Hydroxy-3-Phenylpropyl)Benzamide: A Comprehensive Overview

2-Chloro-N-(3-hydroxy-3-phenylpropyl)benzamide, also known by its CAS number 1396870-83-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been extensively studied for its potential applications in drug development, particularly in the design of bioactive molecules with tailored properties. The structure of this compound is characterized by a benzamide backbone, with a chlorine substituent at the 2-position and an N-substituent containing a hydroxyl group and a phenyl ring. These structural features contribute to its unique chemical properties and biological activity.

The synthesis of 2-chloro-N-(3-hydroxy-3-phenylpropyl)benzamide involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and oxidation processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have also explored alternative routes to optimize the synthesis, such as using microwave-assisted reactions or catalytic systems, which have shown promising results in terms of reaction time and selectivity.

In terms of biological activity, 2-chloro-N-(3-hydroxy-3-phenylpropyl)benzamide has demonstrated potential as a modulator of various cellular pathways. Studies have shown that this compound exhibits inhibitory effects on enzymes such as histone deacetylases (HDACs) and kinase targets, which are implicated in diseases like cancer and inflammation. Recent research has focused on understanding the mechanism of action of this compound at the molecular level, utilizing techniques such as X-ray crystallography and computational modeling to elucidate its binding interactions with target proteins.

The pharmacokinetic properties of 2-chloro-N-(3-hydroxy-3-phenylpropyl)benzamide have also been investigated in preclinical models. These studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for determining its suitability as a drug candidate. Findings indicate that the compound has moderate bioavailability and is metabolized through hepatic pathways, with major metabolites identified via mass spectrometry analysis.

In addition to its pharmacological applications, 2-chloro-N-(3-hydroxy-3-phenylpropyl)benzamide has been explored for its potential in materials science. Its unique structure makes it a candidate for use in the development of advanced materials with tailored optical or electronic properties. Researchers have investigated its ability to form self-assembled monolayers or incorporate into polymer matrices, which could find applications in sensors or drug delivery systems.

The environmental impact of 2-chloro-N-(3-hydroxy-3-phenylpropyl)benzamide has also been a topic of recent research. Studies have assessed its biodegradability under various conditions and its potential toxicity to aquatic organisms. Results suggest that the compound exhibits low acute toxicity but may persist in certain environmental compartments under specific conditions.

In conclusion, 2-chloro-N-(3-hydroxy-3-phenylpropyl)benzamide, CAS number 1396870-83-9, is a versatile compound with diverse applications across multiple disciplines. Its structural features, synthetic accessibility, and biological activity make it a valuable tool for researchers in drug discovery and materials science. Continued exploration into its properties will undoubtedly yield further insights into its potential uses and optimizations for practical applications.